molecular formula C10H14S B074981 Butylthiobenzene CAS No. 1126-80-3

Butylthiobenzene

Cat. No.: B074981
CAS No.: 1126-80-3
M. Wt: 166.29 g/mol
InChI Key: JETFNRIIPBNRAT-UHFFFAOYSA-N
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Description

Butylthiobenzene is a useful research compound. Its molecular formula is C10H14S and its molecular weight is 166.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 42882. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1126-80-3

Molecular Formula

C10H14S

Molecular Weight

166.29 g/mol

IUPAC Name

butylsulfanylbenzene

InChI

InChI=1S/C10H14S/c1-2-3-9-11-10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3

InChI Key

JETFNRIIPBNRAT-UHFFFAOYSA-N

SMILES

CCCCSC1=CC=CC=C1

Canonical SMILES

CCCCSC1=CC=CC=C1

1126-80-3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The general procedure was used to convert iodobenzene and n-butyl sulfide to the title product. Purification by flash chromatography (hexane as the eluent) gave the analytically pure product as a clear oil (310 mg, 95% yield). 1H NMR (300 MHz, CDCl3) δ 7.26–7.09 (m, 5H; Hb, Hb′, Hc, Hc′, Hd), 2.88–2.82 (t, J=4.0, 2H; He), 1.60–1.46 (m, 2H; Hf), 1.42–1.30 (m, 2H; Hg), 0.88–0.82 (t, J=3.9, 3H; methyl protons). 13C NMR (75 MHz, CDCl3) δ 136.9 (C1), 128.7 (C3′, C3, C2, C2), 125.5 (C4), 33.1 (C5), 31.1 (C6), 21.9 (C7), 13.6 (C8). Anal. Calcd. for C10H14S: C, 72.23; H, 8.49; S, 19.28; Found C, 71.97; H, 8.67; S, 19.07.
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